Cas no 1261588-35-5 (2-Bromo-4-iodo-benzoic acid methyl ester)

• Product Name: 2-Bromo-4-iodo-benzoic acid methyl ester
• CAS No: 1261588-35-5
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD11870175
• CID: 4691927
• Update Time: 2025-10-28

2-Bromo-4-iodo-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-iodo-benzoic acid methyl ester
• methyl 2-bromo-4-iodobenzoate
• FCH1407408

• MDL： MFCD11870175
• Inchi： 1S/C8H6BrIO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,1H3
• InChI Key： AGPATUQJKLIKMY-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-4-iodo-benzoic acid methyl ester

Research Briefing on 2-Bromo-4-iodo-benzoic acid methyl ester (CAS: 1261588-35-5) in Chemical Biology and Pharmaceutical Applications

2-Bromo-4-iodo-benzoic acid methyl ester (CAS: 1261588-35-5) is a halogenated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and bioactive probes. Recent studies have highlighted its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing diverse pharmacophores for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Bromo-4-iodo-benzoic acid methyl ester as a precursor for the synthesis of potent kinase inhibitors targeting cancer-related pathways. The compound's unique halogen substitution pattern enabled efficient functionalization at both the bromo and iodo positions, facilitating the rapid assembly of a library of small molecules with enhanced binding affinity and selectivity. This approach underscores the compound's value in accelerating structure-activity relationship (SAR) studies during lead optimization phases.

Another notable application was reported in ACS Chemical Biology, where the ester was employed as a photoaffinity labeling (PAL) reagent to investigate protein-ligand interactions. The iodo substituent allowed for subsequent radiolabeling with iodine-125, enabling precise tracking of target engagement in cellular assays. This dual functionality—chemical reactivity and isotopic labeling potential—positions 2-Bromo-4-iodo-benzoic acid methyl ester as a multifunctional tool in chemical proteomics and target identification studies.

Recent advancements in synthetic methodology have further expanded the utility of this compound. A 2024 Nature Communications paper detailed a one-pot sequential cross-coupling strategy using 2-Bromo-4-iodo-benzoic acid methyl ester to construct polyfunctionalized biaryl scaffolds. The protocol achieved remarkable yields (up to 92%) and excellent regioselectivity, demonstrating the compound's robustness in complex transformations. Such innovations are critical for streamlining the synthesis of drug candidates with improved pharmacokinetic properties.

From a safety and scalability perspective, recent process chemistry reports emphasize optimized purification protocols for 2-Bromo-4-iodo-benzoic acid methyl ester to ensure high purity (>98%) for pharmaceutical applications. Analytical techniques such as HPLC-MS and NMR spectroscopy have been standardized to monitor batch-to-batch consistency, addressing previous challenges in quality control for this intermediate.

In conclusion, 2-Bromo-4-iodo-benzoic acid methyl ester (CAS: 1261588-35-5) continues to play a pivotal role in modern drug discovery and chemical biology. Its unique structural features enable diverse synthetic transformations, while recent methodological improvements enhance its accessibility and reliability. Ongoing research is expected to uncover additional applications, particularly in targeted drug delivery systems and covalent inhibitor design, solidifying its position as a cornerstone building block in medicinal chemistry.